1-[3-(4-ethoxy-3-methoxyphenyl)acryloyl]piperidine

• IUPAC Name: (E)-3-(4-ethoxy-3-methoxyphenyl)-1-piperidin-1-ylprop-2-en-1-one
• InChI: InChI=1S/C17H23NO3/c1-3-21-15-9-7-14(13-16(15)20-2)8-10-17(19)18-11-5-4-6-12-18/h7-10,13H,3-6,11-12H2,1-2H3/b10-8+
• InChI Key: LUBVZVYBKNWOHC-CSKARUKUSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=CC(=O)N2CCCCC2)OC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C/C(=O)N2CCCCC2)OC
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol

Description

1-[3-(4-ethoxy-3-methoxyphenyl)acryloyl]piperidine, also known as EMAP, is a chemical compound that has been of interest to the scientific community due to its potential pharmacological properties. EMAP is a piperidine derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Analytical Characterization and Biological Matrix Analysis

• A study focused on the analytical characterization of psychoactive substances, including the determination of such compounds in biological matrices like blood, urine, and vitreous humor using high-performance liquid chromatography (HPLC) and mass spectrometry. This research aids in the forensic and toxicological analysis of new psychoactive substances (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).

Molecular Structure and Stereochemistry

• The synthesis and structural analysis of N-labeled derivatives of 1-ethoxy-2,2,6,6-tetramethylpiperidine were conducted to understand the effects of structural units on NMR spectra, contributing to the field of radical-trapping studies in free-radical polymerization (Kelemen, Lugtenburg, & Klumperman, 2003).

Antiplatelet Activities

• Research into the antiplatelet activities of derivatives synthesized from piperlongumine, a pyridone alkaloid, demonstrates the potential for developing new antiplatelet agents. This underscores the therapeutic potential of such derivatives in preventing thrombosis (Park, Son, Choi, Takeoka, Han, Kim, & Lee, 2008).

Electrochemical Studies

• Electrochemical methods were applied to study the anodic methoxylation of piperidine derivatives, revealing insights into the electrochemical behavior and synthesis of methoxylated products, which could have implications in synthetic organic chemistry (Golub & Becker, 2015).

Radiolabeled Compounds for PET Studies

• Radiolabeled antagonists like [18F]p-MPPF have been synthesized for studying the serotonergic neurotransmission with positron emission tomography (PET), demonstrating the application of such compounds in neuroimaging and the study of neurological disorders (Plenevaux et al., 2000).

Synthesis and Molecular Structure

• The synthesis and molecular structure of specific acrylate derivatives have been reported, emphasizing the importance of hydrogen bonding and C-H…π interactions in stabilizing the crystal structure of synthesized compounds. This research contributes to the understanding of molecular interactions in crystal engineering (Khan, Ibrar, Lal, Altaf, & White, 2013).